Iron(3+) sulfide

• CAS RN: 12063-27-3
• Molecular Formula: Fe2S3
• Molecular Weight: 207.9 g/mol
• IUPAC Name: iron(3+);trisulfide
• InChI: InChI=1S/2Fe.3S/q2*+3;3*-2
• InChI Key: KAEAMHPPLLJBKF-UHFFFAOYSA-N
• SMILES: [S-2].[S-2].[S-2].[Fe+3].[Fe+3]
• Other CAS RN: 12063-27-3; 11126-12-8

Description

Iron(3+) sulfide, also known as Fe2S3, is a chemical compound that is composed of iron and sulfur. It is a black solid that is insoluble in water and has a melting point of 1,190 °C. Iron(3+) sulfide is commonly used in scientific research due to its unique properties, including its ability to act as a catalyst in various chemical reactions.

Scientific Research Applications

1. Sewage Treatment and Environmental Impact

• Ferric iron, including iron(3+) sulfide, is used for sulfide precipitation in sewers to control odor and corrosion. It significantly inhibits sulfate reduction and methane production by sewer biofilms, thus contributing to environmental protection (Zhang, Keller, & Yuan, 2009).

2. Characterization of Iron Sulfides

• Iron sulfides precipitated in media containing sulfate-reducing bacteria have been characterized, revealing their chemical and physical properties, which are vital for understanding their role in various environmental and industrial processes (Herbert, Benner, Pratt, & Blowes, 1998).

3. Bioleaching and Metal Sulfide Oxidation

• Iron(3+) sulfide plays a role in bioleaching, a process where microorganisms dissolve metal sulfides. This process is important in the mining industry for extracting metals from ores (Vera, Schippers, & Sand, 2013).

4. Energy Storage and Batteries

• Iron sulfides, including iron(3+) sulfide, have been studied as potential anode materials for sodium-ion batteries due to their high theoretical capacity and low cost (Wang, Zhang, Guo, Liu, Wang, & Guo, 2017).

5. Groundwater Decontamination

• Iron sulfides are studied for their role in groundwater treatment, especially in the context of reductive dehalogenation of chlorinated solvents in groundwater (Hansson, Odziemkowski, & Gillham, 2006).

6. Chromium Removal

• Studies have shown the potential of iron sulfides like greigite (Fe3S4) in the effective removal of Cr(VI) from water, a significant aspect of water purification (Liu, Jin, Xu, Liu, Li, Zhou, Wang, Dahlgren, & Wang, 2019).

7. Synthesis in Bioinorganic Nanocomposites

• Iron(3+) sulfide has been synthesized in bioinorganic nanocomposites, which could have applications in nanoscale engineering of materials with biocompatible properties (Douglas, Dickson, Betteridge, Charnock, Garner, & Mann, 1995).